Cas no 1228957-04-7 (N-t-Butyl pyrrole-2-carboxamide)
1228957-04-7 structure
Product Name:N-t-Butyl pyrrole-2-carboxamide
CAS No:1228957-04-7
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD16618952
CID:1037553
PubChem ID:53216858
Update Time:2025-04-20
N-t-Butyl pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(tert-Butyl)-1H-pyrrole-2-carboxamide
- N-tert-butyl-1H-pyrrole-2-carboxamide
- E77882
- N-t-Butyl-1H-pyrrole-2-carboxamide
- N-T-BUTYL PYRROLE-2-CARBOXAMIDE
- SB62464
- DB-352611
- 1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-
- MFCD16618952
- AKOS006228557
- DTXSID60681990
- BS-19537
- CS-0196609
- 1228957-04-7
- SCHEMBL161785
- N-t-Butyl pyrrole-2-carboxamide
-
- MDL: MFCD16618952
- Inchi: 1S/C9H14N2O/c1-9(2,3)11-8(12)7-5-4-6-10-7/h4-6,10H,1-3H3,(H,11,12)
- InChI Key: CWSXLMHGJDKOQK-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CN1)NC(C)(C)C
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.9Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 371.6±15.0 °C at 760 mmHg
- Flash Point: 178.6±20.4 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
N-t-Butyl pyrrole-2-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-t-Butyl pyrrole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109006143-5g |
N-(tert-Butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 5g |
$400.00 | 2023-09-03 | |
| TRC | B694078-100mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B694078-250mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 250mg |
$ 121.00 | 2023-04-18 | ||
| TRC | B694078-500mg |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 500mg |
$ 184.00 | 2023-04-18 | ||
| TRC | B694078-1g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 1g |
$ 259.00 | 2023-04-18 | ||
| Chemenu | CM197108-10g |
N-(tert-butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 10g |
$448 | 2021-08-05 | |
| Apollo Scientific | OR909327-1g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 98% | 1g |
£148.00 | 2025-02-21 | |
| Apollo Scientific | OR909327-5g |
N-t-Butyl pyrrole-2-carboxamide |
1228957-04-7 | 98% | 5g |
£549.00 | 2025-02-21 | |
| abcr | AB272770-1 g |
N-t-Butyl pyrrole-2-carboxamide; 98% |
1228957-04-7 | 1g |
€212.00 | 2023-04-26 | ||
| Chemenu | CM197108-1g |
N-(tert-butyl)-1H-pyrrole-2-carboxamide |
1228957-04-7 | 95% | 1g |
$109 | 2023-03-07 |
N-t-Butyl pyrrole-2-carboxamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1228957-04-7 (N-t-Butyl pyrrole-2-carboxamide) Related Products
- 91285-77-7(2,6-Pyridinedicarboxamide,N2-(1,1-dimethylethyl)-)
- 500734-86-1(1H-Pyrrole-2-carboxamide, N-(6-aminohexyl)-)
- 160156-23-0(1H-Pyrrole-2-carboxamide,N-formyl-)
- 41116-47-6(2-Pyridinecarboxamide,N-ethyl-(9CI))
- 156741-80-9(N-Ethyl-1H-pyrrole-2-carboxamide)
- 1215206-52-2(N-Cyclopropyl-1H-pyrrole-2-carboxamide)
- 132911-42-3(N-Methyl-1H-pyrrole-2-carboxamide)
- 77923-97-8(2-Pyridinecarboxamide, N,N-bis(1-methylethyl)-)
- 25926-68-5(2-Pyridinecarboxamide,N-cyclopropyl-)
- 120309-46-8(1H-Pyrrole-2-carboxamide,N-propyl-)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk